Cas no 2363154-96-3 (Methyl 2-fluoro-6-methoxy-4-methylbenzoate)

• Product Name: Methyl 2-fluoro-6-methoxy-4-methylbenzoate
• CAS No: 2363154-96-3
• MF: C₁₀H₁₁FO₃
• MW: 198.19
• CID: 5082396
• Update Time: 2025-10-28

Methyl 2-fluoro-6-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-6-methoxy-4-methylbenzoate

• Inchi： 1S/C10H11FO3/c1-6-4-7(11)9(10(12)14-3)8(5-6)13-2/h4-5H,1-3H3
• InChI Key： PQAHHOJQBFPBJP-UHFFFAOYSA-N
• SMILES： CC1C=C(C(C(OC)=O)=C(OC)C=1)F

Additional information on Methyl 2-fluoro-6-methoxy-4-methylbenzoate

Methyl 2-Fluoro-6-Methoxy-4-Methylbenzoate (CAS No. 2363154-96-3): A Comprehensive Overview

Methyl 2-fluoro-6-methoxy-4-methylbenzoate (CAS No. 2363154-96-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a fluoro, methoxy, and methyl group, along with a methyl ester functionality. The combination of these substituents imparts distinct physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 2-fluoro-6-methoxy-4-methylbenzoate is C₁₁H₁₁FO₃, and it has a molecular weight of approximately 208.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 2-fluoro-6-methoxy-4-methylbenzoic acid and methanol. The esterification reaction is typically catalyzed by an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to yield the desired product with high purity and yield.

In the pharmaceutical industry, Methyl 2-fluoro-6-methoxy-4-methylbenzoate has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of compounds targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of Methyl 2-fluoro-6-methoxy-4-methylbenzoate that exhibited potent anti-cancer activity against multiple cell lines. These derivatives were found to inhibit key signaling pathways involved in cancer cell proliferation and survival.

Beyond its pharmaceutical applications, Methyl 2-fluoro-6-methoxy-4-methylbenzoate has also been investigated for its potential use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have explored the use of this compound as a building block for the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The physical properties of Methyl 2-fluoro-6-methoxy-4-methylbenzoate are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 75 to 78°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic processes where controlled solubility is essential.

In terms of safety and handling, Methyl 2-fluoro-6-methoxy-4-methylbenzoate should be handled with care to avoid exposure to skin and eyes. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials to ensure its stability and prevent degradation.

The environmental impact of Methyl 2-fluoro-6-methoxy-4-methylbenzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms when used responsibly. However, proper waste disposal practices should be followed to minimize any potential environmental impact.

In conclusion, Methyl 2-fluoro-6-methoxy-4-methylbenzoate (CAS No. 2363154-96-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and related fields.